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Compound of Interest

Compound Name: 14-Benzoylneoline

Cat. No.: B1158049 Get Quote

Disclaimer: There is a significant lack of specific safety and toxicity data for 14-Benzoylneoline
in publicly available literature. This guide is based on data extrapolated from structurally related

diterpenoid alkaloids, particularly Neoline and other Aconitum alkaloids. Extreme caution is

advised when handling this compound.

This technical guide provides a comprehensive overview of the presumed safety, toxicity, and

handling guidelines for 14-Benzoylneoline, a diterpenoid alkaloid. The information presented

is intended for researchers, scientists, and drug development professionals working with this or

structurally similar compounds. Given the limited specific data on 14-Benzoylneoline, this

document heavily relies on the toxicological profiles of related Aconitum alkaloids.

Chemical and Physical Properties
While specific experimental data for 14-Benzoylneoline is scarce, some properties can be

inferred from its chemical structure and the properties of its parent compound, Neoline.
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Property Value/Information Source

Chemical Formula C31H43NO7 Inferred from structure

Molecular Weight 541.67 g/mol Inferred from structure

CAS Number 99633-05-3

Appearance Likely a crystalline solid General property of alkaloids

Solubility

Expected to be soluble in

organic solvents like DMSO,

ethanol, and chloroform.

Poorly soluble in water.

General property of alkaloids

Presumed Toxicity and Mechanism of Action
14-Benzoylneoline belongs to the aconitine family of diterpenoid alkaloids, which are known

for their high toxicity. The primary mechanism of toxicity for these compounds is their action on

voltage-sensitive sodium channels in excitable tissues like the myocardium, nerves, and

muscles.

Mechanism of Toxicity: Aconitum alkaloids bind to site 2 of the open state of voltage-sensitive

sodium channels, leading to their persistent activation. This disrupts normal cellular function by

causing a continuous influx of sodium ions, which in turn leads to:

Cardiotoxicity: Arrhythmias, ventricular tachycardia, and potentially fatal ventricular

fibrillation.

Neurotoxicity: Paresthesia (tingling and numbness), muscle weakness, and in severe cases,

respiratory paralysis.

The toxic effects of Aconitum alkaloids are known to primarily impact the central nervous

system, heart, and muscle tissues.

Quantitative Toxicological Data (Extrapolated)
Direct LD50 or other quantitative toxicity data for 14-Benzoylneoline are not available. The

following table provides data for related Aconitum alkaloids to give an indication of the
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expected high toxicity.

Compound Test Animal
Route of
Administration

LD50 Source

Aconitine Mouse Intravenous 0.056 mg/kg

Aconitine Human
Oral (estimated

fatal dose)
2 mg (total dose)

Mesaconitine Mouse Intravenous 0.19 mg/kg
General alkaloid

data

Hypaconitine Mouse Intravenous 0.27 mg/kg
General alkaloid

data

Based on these values, it should be assumed that 14-Benzoylneoline is extremely toxic, with

a lethal dose in the microgram to low milligram per kilogram range.

Experimental Protocols
Due to the lack of specific studies on 14-Benzoylneoline, the following are generalized

experimental protocols commonly used to assess the toxicity of novel compounds, which would

be applicable.

In Vitro Cytotoxicity Assay (MTT Assay)
Objective: To determine the concentration of 14-Benzoylneoline that inhibits cell growth by

50% (IC50) in a human cell line (e.g., HEK293 or a relevant cancer cell line).

Methodology:

Cell Culture: Culture the chosen cell line in appropriate media and conditions until confluent.

Plating: Seed the cells into 96-well plates at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Prepare a serial dilution of 14-Benzoylneoline in the cell culture

medium. Replace the existing medium in the wells with the medium containing different
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concentrations of the compound. Include a vehicle control (e.g., DMSO) and a positive

control (a known cytotoxic agent).

Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours to allow for the formation of formazan

crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the

formazan crystals.

Absorbance Reading: Measure the absorbance of each well at a specific wavelength (e.g.,

570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration compared to

the vehicle control. Determine the IC50 value by plotting a dose-response curve.

Acute Toxicity Study in Rodents (Up-and-Down
Procedure)
Objective: To estimate the acute oral LD50 of 14-Benzoylneoline in a rodent model (e.g., rats

or mice).

Methodology:

Animal Acclimatization: Acclimate the animals to the laboratory conditions for at least one

week before the study.

Dose Preparation: Prepare a solution or suspension of 14-Benzoylneoline in a suitable

vehicle.

Dosing: Administer a single oral dose of the compound to one animal. The initial dose is

selected based on any available information or, in the absence of data, a conservative

starting dose.

Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.
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Sequential Dosing:

If the animal survives, the next animal is given a higher dose.

If the animal dies, the next animal is given a lower dose.

LD50 Estimation: Continue this sequential dosing until enough data points are collected to

calculate the LD50 using a statistical program designed for the up-and-down procedure.

Handling and Safety Guidelines
Due to its presumed high toxicity, 14-Benzoylneoline should be handled with extreme caution

in a controlled laboratory environment.

5.1. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves. Change gloves immediately if contaminated.

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of aerosol generation outside of a fume hood, a NIOSH-approved respirator with

appropriate cartridges is required.

5.2. Engineering Controls:

All work with solid or concentrated solutions of 14-Benzoylneoline must be performed in a

certified chemical fume hood to prevent inhalation exposure.

Use a designated and clearly labeled area for working with this compound.

5.3. Spill and Decontamination Procedures:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.
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For small spills, absorb the material with an inert absorbent (e.g., vermiculite or sand) and

place it in a sealed container for hazardous waste disposal.

Decontaminate the area with a suitable cleaning agent (e.g., a 10% bleach solution followed

by a water rinse).

For large spills, contact the institution's environmental health and safety department

immediately.

5.4. Waste Disposal:

All waste contaminated with 14-Benzoylneoline (e.g., pipette tips, gloves, absorbent

material) must be disposed of as hazardous chemical waste according to institutional and

local regulations.
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Caption: Workflow for Safely Handling 14-Benzoylneoline.
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Caption: Presumed Mechanism of Toxicity for 14-Benzoylneoline.

To cite this document: BenchChem. [14-Benzoylneoline: A Technical Guide to Safety,
Toxicity, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158049#safety-toxicity-and-handling-guidelines-for-
14-benzoylneoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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